10-Deacetyltaxol 7-Xyloside

Natural product isolation Taxane supply chain Phytochemical sourcing

Natural paclitaxel extraction yields are uneconomically low (0.02-0.04%). This compound offers a superior alternative: it is 3-10× more abundant than taxol in Taxus bark (0.06-0.1% yield) and serves as the optimal semi-synthetic precursor. - **Microtubule-disrupting probe (IC50 0.3 µM)** - Mechanistically distinct from paclitaxel stabilization - **High-purity supply (≥98% HPLC)** with CoA, MSDS, and 36-month stability at -20°C - **Engineered bioconversion ready** - >90% conversion to 10-deacetyltaxol at pilot scale

Molecular Formula C50H57NO17
Molecular Weight 944.0 g/mol
Cat. No. B15608541
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name10-Deacetyltaxol 7-Xyloside
Molecular FormulaC50H57NO17
Molecular Weight944.0 g/mol
Structural Identifiers
InChIInChI=1S/C50H57NO17/c1-25-31(65-45(61)38(56)35(27-15-9-6-10-16-27)51-43(59)28-17-11-7-12-18-28)22-50(62)42(67-44(60)29-19-13-8-14-20-29)40-48(5,41(58)37(55)34(25)47(50,3)4)32(21-33-49(40,24-64-33)68-26(2)52)66-46-39(57)36(54)30(53)23-63-46/h6-20,30-33,35-40,42,46,53-57,62H,21-24H2,1-5H3,(H,51,59)/t30-,31+,32+,33-,35+,36+,37-,38-,39-,40-,42+,46+,48-,49+,50-/m1/s1
InChIKeyORKLEZFXASNLFJ-ODBGVJAMSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

10-Deacetyltaxol 7-Xyloside Identity and Chemical Class


10-Deacetyltaxol 7-Xyloside (CAS 90332-63-1; synonym: 10-Deacetyl-7-xylosyl paclitaxel, 7-Xylosyl-10-deacetyltaxol) is a naturally occurring glycosylated taxane diterpenoid isolated from Taxus species, particularly Taxus brevifolia and Taxus chinensis [1]. With a molecular formula of C₅₀H₅₇NO₁₇ and a molecular weight of 943.98 g/mol, it belongs to the paclitaxel (Taxol) analogue family and is distinguished by a β-D-xylopyranosyl moiety at the C-7 position and a free hydroxyl at C-10 (deacetylated) [2]. It functions as a microtubule-active agent and serves both as a direct bioactive compound and as a critical semi-synthetic precursor to paclitaxel and 10-deacetyltaxol [3].

Natural product isolation Glycosylated taxane diterpenoid from Taxus spp. bark
Mechanistic tool Microtubule-disrupting agent distinct from paclitaxel stabilization
Semi-synthetic precursor Reported high-yield bioconversion to 10-deacetyltaxol

Why 10-Deacetyltaxol 7-Xyloside Cannot Be Substituted


Although 10-Deacetyltaxol 7-Xyloside shares the taxane core with paclitaxel, 10-deacetyltaxol, and docetaxel, substitution is precluded by three factors: (i) its unique C-7 xylosyl modification confers a distinct microtubule-disrupting (rather than stabilizing) mechanism in cell-free systems, unlike the prototypical taxane pharmacophore ; (ii) it is the most abundant taxane in Pacific yew bark, present at 3–10× the yield of taxol and 5–10× the yield of 10-deacetyltaxol, making it the economically preferred natural starting material for semi-synthetic taxane production [1]; and (iii) engineered bioconversion systems achieve conversion rates exceeding 90% to 10-deacetyltaxol, a yield unattainable with other taxane xylosides [2]. These three dimensions—mechanistic divergence, natural abundance, and scalable bioconversion—are not collectively present in any single comparator taxane, rendering generic substitution scientifically and economically invalid.

1
C-7 xylosyl modification confers a microtubule-disrupting mechanism; paclitaxel or docetaxel may not reproduce this pathway response.
2
Natural abundance in Pacific yew bark is reported as highest among taxanes; alternative sources may lack comparable isolation yield.
3
Engineered bioconversion systems achieve >90% conversion to 10-deacetyltaxol; other taxane xylosides may not match this reported efficiency.

Comparative Evidence for 10-Deacetyltaxol 7-Xyloside


Natural Abundance Advantage

In a standardized single-column chromatographic isolation from Taxus brevifolia bark, 10-Deacetyltaxol 7-Xyloside was recovered at 0.06–0.1% yield, the highest among all taxanes quantified, and explicitly identified as 'the most abundant taxane in the Pacific yew bark' [1]. This represents a 3–5× higher yield than taxol (0.02–0.04%) and a 5–10× higher yield than 10-deacetyltaxol (0.01–0.02%) from the same pooled bark samples. Additional comparators measured in the identical procedure include 10-deacetylbaccatin III (0.02–0.04%), taxol-7-xyloside (0.005–0.01%), and cephalomannine (0.005–0.007%) [1].

Natural Abundance
Head-to-head
Yield 0.06–0.1% vs taxol 0.02–0.04% and 10-deacetyltaxol 0.01–0.02%
Reported highest isolated yield among quantified taxanes from T. brevifolia bark.
Single-column chromatography; five pooled batches (Rao, 1993).
Natural product isolation Taxane supply chain Phytochemical sourcing

Bioconversion Efficiency to 10-Deacetyltaxol

In a 2015 pilot-scale bioconversion study using recombinant Pichia pastoris expressing the Lentinula edodes glycoside hydrolase LXYL-P1-2, 10-Deacetyltaxol 7-Xyloside was converted to 10-deacetyltaxol with 93–95% efficiency at a 10 g/L substrate loading in a 10-L reaction volume, and 83% conversion at 15 g/L [1]. The yield of 10-deacetyltaxol reached 10.58 g/L in 1-L volume with 15 g/L substrate [1]. This represents a major advance over earlier microbial conversion systems: Enterobacter sp. CGMCC 2487 achieved 92% conversion and 764 mg/L yield in flask-scale [2], while an earlier engineered yeast study (2013) reported ~80% conversion at 10 g/L in 5-L volume [3]. The 2015 system achieved 10–14× higher absolute product yield (10.58 g/L vs. 0.764 g/L) while maintaining conversion efficiency at scale [REFS-1, REFS-2].

Bioconversion Efficiency
Cross-study
93–95% conversion at 10 g/L; 10.58 g/L 10-deacetyltaxol yield in pilot scale
Engineered yeast system achieves reported scalable conversion.
Comparison with earlier microbial systems (Yu et al., 2015).
Biocatalysis Semi-synthetic manufacturing Taxane precursor conversion

Cell-Free Microtubule Disruption Potency

Unlike paclitaxel, which stabilizes microtubules and promotes tubulin polymerization, 10-Deacetyltaxol 7-Xyloside acts as a microtubule disruptor in cell-free assays. It induces disassembly of pig brain microtubules with an IC₅₀ of 0.3 µM and Physarum microtubules with an IC₅₀ of 0.5 µM . This is mechanistically distinct from paclitaxel (a polymer stabilizer with reported IC₅₀ of 0.1 pM in human endothelial cells for proliferation inhibition, but not directly comparable in the same disassembly assay) . For context, docetaxel, a clinically used taxane microtubule depolymerization inhibitor, has a reported IC₅₀ of 0.2 µM in a microtubule disassembly assay , placing 10-Deacetyltaxol 7-Xyloside within the same order of magnitude for disassembly inhibition while possessing a structurally distinct C-7 xylosyl modification and C-10 deacetylation that differentiates it from both paclitaxel and docetaxel.

Microtubule Disruption
Cross-study
IC₅₀ 0.3 µM (pig brain), 0.5 µM (Physarum) in cell-free disassembly assay
Microtubule-disrupting profile context; mechanism opposite to paclitaxel stabilization.
Assay conditions differ from docetaxel comparator.
Microtubule disruptor Cell-free tubulin assay Taxane mechanism of action

Mitochondrial Apoptosis Pathway Activation

In PC-3 human prostate cancer cells, 10-Deacetyltaxol 7-Xyloside (termed 7-xylosyl-10-deacetylpaclitaxel) induces apoptosis exclusively through the mitochondrial-dependent (intrinsic) pathway, as evidenced by: up-regulation of pro-apoptotic Bax and Bad proteins; down-regulation of anti-apoptotic Bcl-2 and Bcl-XL proteins; activation of caspase-9 (initiator), followed by downstream caspases-3 and -6; Bid activation by caspase-3; and no effect on caspase-8, CD95, or NF-κB [1]. The compound also induced mitotic cell cycle arrest (G2/M) and apoptosis confirmed by flow cytometry, DNA laddering, and transmission electron microscopy [1]. By contrast, paclitaxel induces apoptosis through both mitochondrial and death receptor pathways, involving caspase-8 activation and NF-κB modulation in certain cell types [2]. This differential pathway selectivity—mitochondrial-specific with no death receptor or NF-κB involvement—distinguishes 10-Deacetyltaxol 7-Xyloside from paclitaxel in apoptotic signaling.

Apoptosis Pathway
Class-level
Mitochondrial-specific: Bax/Bad↑, Bcl-2/Bcl-XL↓, caspase-9/-3/-6; no caspase-8, CD95, NF-κB
Reported mitochondrial pathway selectivity in PC-3 cells; paclitaxel engages dual pathways.
Class-level inference; not a direct head-to-head comparison.
Apoptosis mechanism Mitochondrial pathway Prostate cancer Caspase selectivity

Commercial Purity Specifications

10-Deacetyltaxol 7-Xyloside is commercially available from multiple reputable vendors at HPLC purity ≥98%, with some suppliers offering >99.0% [REFS-1, REFS-2, REFS-3, REFS-4]. Key procurement-quality parameters include: white to off-white solid appearance; molecular weight 943.98; DMSO solubility of 33.33 mg/mL (35.31 mM) to 100 mg/mL (105.93 mM) depending on supplier and test conditions; water insolubility (<0.1 mg/mL); storage at -20°C under inert atmosphere with ≥12-month shelf life for powder [REFS-1, REFS-2]. Melting point >228°C (dec.) and density 1.46 g/cm³ (predicted) are also reported . The compound is classified as hygroscopic, requiring desiccated storage [REFS-2, REFS-5]. These specifications are critical for analytical method development, quality-controlled (QC) applications for ANDA submissions, and use as a certified reference standard [1].

Purity Specifications
Supporting
HPLC purity ≥98%, up to >99.0%; DMSO-soluble; hygroscopic, desiccated storage
Supports reference standard procurement with documented CoA and stability data.
Vendor-aggregated specifications; verify per lot.
Quality control Analytical standard Reference material Procurement specification

Validated Applications of 10-Deacetyltaxol 7-Xyloside


Paclitaxel Semi-Synthesis Precursor

Given its natural abundance of 0.06–0.1% in Taxus brevifolia bark (3–10× higher than taxol itself), 10-Deacetyltaxol 7-Xyloside is the economically optimal starting material for semi-synthetic paclitaxel production [1]. When combined with engineered yeast bioconversion achieving 93–95% conversion to 10-deacetyltaxol at 10-L pilot scale and yields of 10.58 g/L [2], this compound enables an industrial manufacturing route that is both higher-yielding and more sustainable than direct taxol extraction (which yields only 0.02–0.04% [1]). The established one-pot conversion to Taxol at 0.64 mg/mL [3] further validates the complete semi-synthetic pathway from this precursor.

Microtubule Disruptor for Mechanistic Studies

For cell biology and pharmacology laboratories investigating microtubule dynamics, 10-Deacetyltaxol 7-Xyloside provides a microtubule-disrupting tool (IC₅₀ = 0.3 µM for pig brain microtubules; 0.5 µM for Physarum microtubules [1]) that is mechanistically distinct from paclitaxel's stabilizing action [2]. This enables head-to-head comparative studies of microtubule disruption vs. stabilization phenotypes within the same taxane chemical space, a valuable experimental design for target validation and mechanism-of-action deconvolution that cannot be achieved with paclitaxel or docetaxel alone.

Mitochondrial Apoptosis Pathway Probe

In PC-3 prostate cancer and analogous cell models, 10-Deacetyltaxol 7-Xyloside activates apoptosis exclusively through the mitochondrial (intrinsic) pathway—up-regulating Bax/Bad, down-regulating Bcl-2/Bcl-XL, and activating caspase-9/-3/-6 without engaging caspase-8, CD95, or NF-κB [1]. This pathway selectivity makes it a preferred research probe for dissecting mitochondrial apoptosis signaling without the confounding death-receptor crosstalk that occurs with paclitaxel [2], and for screening cancer lines with defined death-receptor deficiencies.

Certified Reference Standard for ANDA

With commercial availability at HPLC purity ≥98% (and up to >99.0% [1]), documented Certificate of Analysis, MSDS, and stability data (36-month lyophilized stability at -20°C [2]), 10-Deacetyltaxol 7-Xyloside is qualified as a reference standard for analytical method development, method validation (AMV), and quality-controlled (QC) applications supporting Abbreviated New Drug Applications (ANDA) for generic paclitaxel formulations [3]. Its structural identity as the most abundant taxane impurity in natural paclitaxel extracts further reinforces its relevance for impurity profiling and chromatographic system suitability testing.

Application
Selection Property
Validation Focus
Paclitaxel semi-synthesis precursor research
Natural abundance and reported bioconversion efficiency
Scalable precursor-to-product yield verification
Microtubule disruptor mechanistic studies
Microtubule-disrupting vs. stabilizing mechanism
Cell-free tubulin disassembly assay context
Mitochondrial apoptosis pathway probe studies
Mitochondrial pathway selectivity without death-receptor crosstalk
Caspase-9/-3/-6 activation endpoints
Analytical reference standard for impurity profiling
Certified HPLC purity and structural identity
CoA-documented purity and chromatographic suitability

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